(R)-Methyl 2-((R)-2-aminopropanamido)propanoate hydrochloride
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Overview
Description
(R)-Methyl 2-((R)-2-aminopropanamido)propanoate hydrochloride, also known as (R)-Methyl 2-((R)-2-aminopropanamido)propanoic acid hydrochloride, is an organic compound that has been widely studied for its unique properties and potential applications. It has been used in a variety of scientific research applications, including biochemistry, physiological research, and laboratory experiments. This article will provide an overview of (R)-Methyl 2-((R)-2-aminopropanamido)propanoate hydrochloride, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Biocatalysis
In the field of biocatalysis, D-ALA-D-ALA-OMe HCL has been used in the engineering of a new enzyme that catalyzes the formation of d-Ala amide (d-AlaNH2) from d-Ala . This was achieved by modifying ATP-dependent d-Ala:d-Ala ligase (EC 6.3.2.4) from Thermus thermophilus, which catalyzes the formation of d-Ala-d-Ala from two molecules of d-Ala . This is the first report showing the enzymatic formation of amino acid amides from amino acids .
Biochemical Production
D-ALA-D-ALA-OMe HCL is used in biochemical production, specifically in white biotechnology . This field has received a lot of interest as alternative methods for the production of useful chemical compounds, because conventional chemical methods pose serious environmental burdens . Biochemical reactions exhibit high chemoselectivity, substrate specificity, regioselectivity, and/or stereoselectivity and are advantageous over the chemical reactions in the production of valuable chemicals .
Enzyme Modification
The compound is used in enzyme modification to make up for the deficiency of native enzymes . For example, R-stereoselective amine oxidase, which had not been found in nature, was engineered from porcine kidney d-amino acid oxidase by two point mutations and applied to the production of (S)-amines .
Mechanism of Action
Target of Action
The primary target of ®-Methyl 2-(®-2-aminopropanamido)propanoate hydrochloride, also known as D-ALA-D-ALA-OMe HCL, is the D-alanine:D-alanine ligase enzyme . This enzyme plays a crucial role in bacterial cell wall peptidoglycan biosynthesis .
Mode of Action
The compound interacts with its target, the D-alanine:D-alanine ligase, through a distinct phosphorylated form of the antibiotic D-cycloserine . This interaction reveals a bimodal mechanism of action for a single antibiotic on different enzyme targets .
Biochemical Pathways
The compound affects the bacterial cell wall peptidoglycan biosynthetic pathway, leading to the formation of the dipeptide D-alanyl-D-alanine . This pathway contains multiple regulatory points that are affected by positive/negative factors .
Pharmacokinetics
The compound’s interaction with its target enzyme suggests that it may have a significant impact on bioavailability .
Result of Action
The result of the compound’s action is the inhibition of D-alanine:D-alanine ligase, which leads to a cessation of growth or cell lysis in bacteria . This makes the compound a potentially powerful approach to future antibacterial development .
properties
IUPAC Name |
methyl (2R)-2-[[(2R)-2-aminopropanoyl]amino]propanoate;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O3.ClH/c1-4(8)6(10)9-5(2)7(11)12-3;/h4-5H,8H2,1-3H3,(H,9,10);1H/t4-,5-;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVSVBOMWSCRPGM-TYSVMGFPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(C)C(=O)OC)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)N[C@H](C)C(=O)OC)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
105328-90-3 |
Source
|
Record name | methyl (2R)-2-[(2R)-2-aminopropanamido]propanoate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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